Cas no 42214-32-4 (3'-amino-3'-deoxythymidine 5'-monophosphate)

3'-amino-3'-deoxythymidine 5'-monophosphate structure
42214-32-4 structure
Product Name:3'-amino-3'-deoxythymidine 5'-monophosphate
CAS No:42214-32-4
MF:C10H16N3O7P
MW:321.223703384399
CID:927899
PubChem ID:162501
Update Time:2025-04-19

3'-amino-3'-deoxythymidine 5'-monophosphate Chemical and Physical Properties

Names and Identifiers

    • 3'-amino-3'-deoxythymidine 5'-monophosphate
    • [(2S,3S,5R)-3-amino-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methyl dihydrogen phosphate
    • 1w2h
    • NS00070167
    • 42214-32-4
    • 3'-Amino-3'-deoxy-5'-thymidylic acid
    • Amt-MP
    • 3'-amino-3'-deoxythymidine 5'-(dihydrogen phosphate)
    • 3'-DEOXY-3'-AMINOTHYMIDINE MONOPHOSPHATE
    • DTXSID00195041
    • Q27463987
    • 5'-Thymidylic acid, 3'-amino-3'-deoxy-
    • NYM
    • 1-{(4S,5S,2R)-4-Amino-5-[(phosphonooxy)methyl]oxolan-2-yl}-5-methyl-1,3-dihydropyrimidine-2,4-dione
    • DB03233
    • PD060095
    • [(2S,3S,5R)-3-amino-5-(5-methyl-2,4-dioxo-pyrimidin-1-yl)tetrahydrofuran-2-yl]methyl dihydrogen phosphate
    • CHEMBL1160597
    • Inchi: 1S/C10H16N3O7P/c1-5-3-13(10(15)12-9(5)14)8-2-6(11)7(20-8)4-19-21(16,17)18/h3,6-8H,2,4,11H2,1H3,(H,12,14,15)(H2,16,17,18)/t6-,7+,8+/m0/s1
    • InChI Key: BQZMHQZNZNBJNF-XLPZGREQSA-N
    • SMILES: P(=O)(O)(O)OC[C@@H]1[C@H](C[C@H](N2C(NC(C(C)=C2)=O)=O)O1)N

Computed Properties

  • Exact Mass: 321.07258686g/mol
  • Monoisotopic Mass: 321.07258686g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 531
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -4.9
  • Topological Polar Surface Area: 151Ų

3'-amino-3'-deoxythymidine 5'-monophosphate Suppliers

NewCan Biotech Limited
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(CAS:42214-32-4)3'-Amino-3'-deoxythymidine 5'-monophosphate
Order Number:NC20193
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Quantity:10g
Purity:97%
Pricing Information Last Updated:Friday, 18 July 2025 16:06
Price ($):Price inquiry
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NewCan Biotech Limited
(CAS:42214-32-4)3'-Amino-3'-deoxythymidine 5'-monophosphate
NC20193
Purity:97%
Quantity:10g
Price ($):Inquiry
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